Cas no 2089255-59-2 (2-(pyridin-3-yl)spiro[3.3]heptane-2-carboxylic acid hydrochloride)

• Product Name: 2-(pyridin-3-yl)spiro[3.3]heptane-2-carboxylic acid hydrochloride
• CAS No: 2089255-59-2
• CID: 4636310
• Update Time: 2025-08-03

2-(pyridin-3-yl)spiro[3.3]heptane-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-3-yl)spiro[3.3]heptane-2-carboxylic acid hydrochloride

Additional information on 2-(pyridin-3-yl)spiro[3.3]heptane-2-carboxylic acid hydrochloride

Comprehensive Overview of 2-(pyridin-3-yl)spiro[3.3]heptane-2-carboxylic acid hydrochloride (CAS No. 2089255-59-2)

The compound 2-(pyridin-3-yl)spiro[3.3]heptane-2-carboxylic acid hydrochloride (CAS No. 2089255-59-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This article delves into its chemical properties, synthesis, applications, and market relevance, while also addressing common queries and trends in the scientific community.

Chemically, 2-(pyridin-3-yl)spiro[3.3]heptane-2-carboxylic acid hydrochloride features a spiro[3.3]heptane core, a bicyclic structure known for its rigidity and three-dimensional shape, which is highly valued in drug design. The presence of a pyridin-3-yl group and a carboxylic acid moiety further enhances its potential for interactions with biological targets. The hydrochloride salt form improves its solubility, making it more suitable for various applications.

One of the most frequently asked questions about this compound is its role in drug discovery. Researchers are particularly interested in its potential as a scaffold for small-molecule inhibitors, especially in targeting protein-protein interactions (PPIs) and enzymes involved in inflammatory and neurological diseases. The spirocyclic structure is often explored for its ability to mimic peptide motifs, offering a promising avenue for the development of novel therapeutics.

In terms of synthesis, 2-(pyridin-3-yl)spiro[3.3]heptane-2-carboxylic acid hydrochloride can be prepared through multi-step organic reactions, including cyclization and functional group transformations. Recent advancements in catalysis and green chemistry have streamlined its production, reducing costs and environmental impact. These innovations align with the growing demand for sustainable and efficient synthetic methods in the pharmaceutical industry.

The applications of this compound extend beyond drug development. It is also investigated in material science for its potential use in designing organic electronic materials and catalysts. Its unique structural features contribute to its versatility, making it a subject of interdisciplinary research.

Market trends indicate a rising interest in spirocyclic compounds, driven by their success in clinical trials and their ability to address challenging biological targets. Analysts predict that the demand for 2-(pyridin-3-yl)spiro[3.3]heptane-2-carboxylic acid hydrochloride will grow as more researchers explore its therapeutic and industrial potential.

For those seeking to purchase or study this compound, it is essential to source it from reputable suppliers who provide high-purity samples and detailed analytical data. Quality control is critical, particularly for applications in preclinical research and high-throughput screening.

In summary, 2-(pyridin-3-yl)spiro[3.3]heptane-2-carboxylic acid hydrochloride (CAS No. 2089255-59-2) represents a fascinating area of research with broad implications for medicine and technology. Its distinctive structure and functional groups make it a valuable tool for scientists aiming to tackle complex biological and chemical challenges.